Cas no 89912-13-0 (1H-Imidazole, 5-(2-isocyanoethyl)-1-(phenylmethyl)-)

• Product name: 1H-Imidazole, 5-(2-isocyanoethyl)-1-(phenylmethyl)-
• CAS No: 89912-13-0
• MF: C₁₃H₁₃N₃
• MW: 211.262422323227
• CID: 585405
• PubChem ID: 71326864

1H-Imidazole, 5-(2-isocyanoethyl)-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 5-(2-isocyanoethyl)-1-(phenylmethyl)-
• 1-benzyl-5-(2-isocyanoethyl)imidazole
• 89912-13-0
• DTXSID10755993
• 1-Benzyl-5-(2-isocyanoethyl)-1H-imidazole

• Inchi： InChI=1S/C13H13N3/c1-14-8-7-13-9-15-11-16(13)10-12-5-3-2-4-6-12/h2-6,9,11H,7-8,10H2
• InChI Key： XZIFIEFQZHVEOA-UHFFFAOYSA-N
• SMILES： [C-]#[N+]CCC1=CN=CN1CC2=CC=CC=C2

Computed Properties

• Exact Mass: 211.110947427g/mol
• Monoisotopic Mass: 211.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.2Ų
• XLogP3: 1.6